Cas no 937614-03-4 (3-[(2-Chlorophenyl)methyl]azetidine)

3-[(2-Chlorophenyl)methyl]azetidine is a versatile azetidine derivative featuring a chlorophenylmethyl substituent, which enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis. The azetidine ring provides a constrained, nitrogen-containing heterocycle, offering unique steric and electronic properties for modulating biological activity. The 2-chlorophenyl group contributes to lipophilicity and potential binding interactions, making this compound valuable in the development of receptor-targeted agents. Its well-defined structure allows for precise functionalization, supporting applications in medicinal chemistry and material science. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. This compound is particularly useful for researchers exploring novel bioactive molecules or fine-tuning physicochemical properties in lead optimization.
3-[(2-Chlorophenyl)methyl]azetidine structure
937614-03-4 structure
Product Name:3-[(2-Chlorophenyl)methyl]azetidine
CAS No:937614-03-4
MF:C10H12ClN
MW:181.661981582642
CID:5733614
PubChem ID:16780539
Update Time:2026-03-11

3-[(2-Chlorophenyl)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL23830937
    • 3-[(2-chlorophenyl)methyl]azetidine
    • AKOS000136201
    • EN300-95495
    • 937614-03-4
    • 3-[(2-Chlorophenyl)methyl]azetidine
    • Inchi： 1S/C10H12ClN/c11-10-4-2-1-3-9(10)5-8-6-12-7-8/h1-4,8,12H,5-7H2
    • InChI Key： IJGDFXWDQVGNID-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1CC1CNC1

Computed Properties

  • Exact Mass: 181.0658271g/mol
  • Monoisotopic Mass: 181.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12Ų

3-[(2-Chlorophenyl)methyl]azetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C995108-5mg
3-[(2-Chlorophenyl)methyl]azetidine Hydrochloride
 937614-03-4
5mg
 $ 50.00 2022-06-06
TRC
C995108-10mg
3-[(2-Chlorophenyl)methyl]azetidine Hydrochloride
 937614-03-4
10mg
 $ 70.00 2022-06-06
TRC
C995108-50mg
3-[(2-Chlorophenyl)methyl]azetidine Hydrochloride
 937614-03-4
50mg
 $ 295.00 2022-06-06
Enamine
EN300-95495-0.05g
3-[(2-chlorophenyl)methyl]azetidine
 937614-03-4 95%
0.05g
 $818.0 2024-05-21
Enamine
EN300-95495-0.1g
3-[(2-chlorophenyl)methyl]azetidine
 937614-03-4 95%
0.1g
 $857.0 2024-05-21
Enamine
EN300-95495-0.25g
3-[(2-chlorophenyl)methyl]azetidine
 937614-03-4 95%
0.25g
 $896.0 2024-05-21
Enamine
EN300-95495-0.5g
3-[(2-chlorophenyl)methyl]azetidine
 937614-03-4 95%
0.5g
 $934.0 2024-05-21
Enamine
EN300-95495-1.0g
3-[(2-chlorophenyl)methyl]azetidine
 937614-03-4 95%
1.0g
 $973.0 2024-05-21
Enamine
EN300-95495-2.5g
3-[(2-chlorophenyl)methyl]azetidine
 937614-03-4 95%
2.5g
 $1909.0 2024-05-21
Enamine
EN300-95495-5.0g
3-[(2-chlorophenyl)methyl]azetidine
 937614-03-4 95%
5.0g
 $2823.0 2024-05-21

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